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Compound of Interest

Compound Name: Peri-Colace

Cat. No.: B12468115 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pharmaceutical products like Peri-Colace is a critical component of laboratory safety and

environmental responsibility. Peri-Colace, a stool softener and stimulant laxative, is classified

as a non-controlled, non-hazardous pharmaceutical waste.[1][2] Adherence to established

disposal protocols ensures compliance with regulations and prevents the introduction of active

pharmaceutical ingredients into the environment.

Active Ingredients
A quantitative summary of the active ingredients in Peri-Colace is provided below.

Active Ingredient Mass per Tablet Purpose

Docusate Sodium 50 mg Stool Softener

Sennosides 8.6 mg Stimulant Laxative

Disposal Procedures
The primary guideline for the disposal of non-hazardous pharmaceutical waste is to avoid

flushing it down the drain or discarding it in regular trash.[2][3][4] The recommended method of

disposal for Peri-Colace in a laboratory setting is through a licensed pharmaceutical waste

management service, which will typically incinerate the waste.[1][4]
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Step-by-Step Disposal Protocol:

Segregation: Isolate Peri-Colace and other non-hazardous pharmaceutical waste from

hazardous chemical waste, biohazardous waste, and general laboratory trash.[1][2] Use

designated, clearly labeled containers for non-hazardous pharmaceutical waste. These

containers are often color-coded blue.[1][4]

Containment: Place the tablets in a securely sealed container to prevent spillage. For any

associated packaging, remove or redact any patient or laboratory-specific information to

maintain confidentiality.

Labeling: Clearly label the container as "Non-Hazardous Pharmaceutical Waste for

Incineration." Include the date of accumulation.

Storage: Store the container in a designated, secure area away from general lab traffic to

prevent accidental misuse or diversion.

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed pharmaceutical waste contractor to arrange for the pickup and

disposal of the waste. Ensure you receive and retain a certificate of destruction for your

records.[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Peri-
Colace in a laboratory environment.
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Caption: Logical workflow for the proper disposal of Peri-Colace.
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In a laboratory setting, in-lab treatment or neutralization of pharmaceutical waste such as Peri-
Colace is not a recommended or standard practice. The active ingredients, docusate sodium

and sennosides, are not typically chemically altered prior to disposal. The most appropriate and

compliant method is to manage the waste through a professional disposal service as outlined

above. This approach minimizes the risk of improper disposal and ensures adherence to

environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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